Cas no 1249741-05-6 (3-Pyridinecarbothioamide, 2-amino-6-methyl-)

• Product Name: 3-Pyridinecarbothioamide, 2-amino-6-methyl-
• CAS No: 1249741-05-6
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 6511849
• Update Time: 2025-07-21

3-Pyridinecarbothioamide, 2-amino-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbothioamide, 2-amino-6-methyl-
• 2-Amino-6-methyl-3-pyridinecarbothioamide

• Inchi： 1S/C7H9N3S/c1-4-2-3-5(7(9)11)6(8)10-4/h2-3H,1H3,(H2,8,10)(H2,9,11)
• InChI Key： CIVWSWUKVPGNRT-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=CC=C1C(N)=S

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 331.0±52.0 °C(Predicted)
• pka: 12.02±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Pyridinecarbothioamide, 2-amino-6-methyl-

Comprehensive Overview of 3-Pyridinecarbothioamide, 2-amino-6-methyl- (CAS No. 1249741-05-6)

3-Pyridinecarbothioamide, 2-amino-6-methyl- (CAS No. 1249741-05-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and thioamide functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a 2-amino substituent with a 6-methyl group, offering versatile reactivity for synthetic modifications.

In recent years, the demand for heterocyclic compounds like 3-Pyridinecarbothioamide has surged due to their role in developing bioactive molecules. The compound’s thioamide moiety is a critical feature, as it often enhances binding affinity in enzyme inhibition studies. This aligns with current trends in targeted therapy and precision medicine, where researchers seek compounds with high specificity for biological targets. Users frequently search for terms such as "thioamide derivatives in drug design" or "pyridine-based bioactive compounds", reflecting the growing interest in this niche.

The synthesis of 3-Pyridinecarbothioamide, 2-amino-6-methyl- typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its CAS No. 1249741-05-6 serves as a unique identifier in chemical databases, facilitating efficient literature retrieval. Laboratories often explore its spectroscopic properties (e.g., NMR, IR) to confirm purity and structure, a topic frequently queried in chemical analysis forums. The compound’s stability under various conditions is also a key focus, as it impacts storage and handling protocols.

Beyond pharmaceuticals, 3-Pyridinecarbothioamide derivatives are investigated for their potential in agrochemical formulations. The 2-amino-6-methyl substitution pattern may contribute to pesticidal or herbicidal activity, addressing modern challenges in sustainable agriculture. Searches like "pyridine thioamides in crop protection" highlight this application. Additionally, its role in coordination chemistry—forming complexes with metals—is another area of exploration, relevant to catalysis and material science.

From an industrial perspective, scalability and cost-effectiveness of 3-Pyridinecarbothioamide synthesis are critical considerations. Optimizing reaction yields and minimizing by-products are common topics in process chemistry discussions. Environmental concerns also drive interest in green chemistry approaches for producing such compounds, with queries like "eco-friendly synthesis of thioamides" gaining traction.

In summary, 3-Pyridinecarbothioamide, 2-amino-6-methyl- (CAS No. 1249741-05-6) represents a versatile scaffold with broad applicability across scientific disciplines. Its structural features and functional groups make it a valuable candidate for medicinal chemistry, agrochemical development, and advanced materials. As research progresses, this compound is likely to remain a focal point for innovations addressing global health and sustainability challenges.